Cas no 54920-83-1 (2-Bromo-1,7-naphthyridine)

2-Bromo-1,7-naphthyridine is a halogenated heterocyclic compound featuring a naphthyridine core with a bromine substituent at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing frameworks. Its reactivity allows for selective functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The bromine atom serves as a versatile handle for further derivatization, while the 1,7-naphthyridine scaffold contributes to its utility in medicinal chemistry due to its bioisosteric potential. The compound is typically handled under inert conditions to ensure stability.
2-Bromo-1,7-naphthyridine structure
2-Bromo-1,7-naphthyridine structure
Product Name:2-Bromo-1,7-naphthyridine
CAS No:54920-83-1
MF:C8H5BrN2
MW:209.042700529099
MDL:MFCD02181611
CID:366134
PubChem ID:22934820
Update Time:2025-05-26

2-Bromo-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1,7-naphthyridine
    • 1,7-Naphthyridine, 2- bromo-
    • F30772
    • 1,7-Naphthyridine,2-bromo-
    • 54920-83-1
    • DS-17330
    • AKOS016004836
    • CS-0186569
    • SY114625
    • SCHEMBL23674958
    • MFCD02181611
    • 1,7-Naphthyridine, 2-bromo-
    • DTXSID70629085
    • A830409
    • 2-bromo[1,7]naphthyridine
    • AF-956/14426007
    • MDL： MFCD02181611
    • Inchi： 1S/C8H5BrN2/c9-8-2-1-6-3-4-10-5-7(6)11-8/h1-5H
    • InChI Key： FVJQNINMQYFIEQ-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C2C=CN=CC2=N1

Computed Properties

  • Exact Mass: 207.96400
  • Monoisotopic Mass: 207.964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.657
  • Boiling Point: 324.9°C at 760 mmHg
  • Flash Point: 150.301 °C
  • PSA: 25.78000
  • LogP: 2.39230

2-Bromo-1,7-naphthyridine Security Information

2-Bromo-1,7-naphthyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-1,7-naphthyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LK375-250mg
2-Bromo-1,7-naphthyridine
 54920-83-1 97%
250mg
 4815CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LK375-25mg
2-Bromo-1,7-naphthyridine
 54920-83-1 97%
25mg
 1429CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LK375-100mg
2-Bromo-1,7-naphthyridine
 54920-83-1 97%
100mg
 1205.0CNY 2021-07-12
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC12825-1g
2-bromo-1,7-naphthyridine
 54920-83-1 95%
1g
 $600 2023-09-07
Fluorochem
227773-250mg
2-Bromo-1,7-naphthyridine
 54920-83-1 95%
250mg
 ￡259.00 2022-02-28
Fluorochem
227773-1g
2-Bromo-1,7-naphthyridine
 54920-83-1 95%
1g
 ￡805.00 2022-02-28
Chemenu
CM140274-1g
2-Bromo-1,7-naphthyridine
 54920-83-1 97%
1g
 $1010 2021-08-05
eNovation Chemicals LLC
D959845-25mg
2-bromo-1,7-naphthyridine
 54920-83-1 97%
25mg
 $90 2024-06-06
eNovation Chemicals LLC
D959845-100mg
2-bromo-1,7-naphthyridine
 54920-83-1 97%
100mg
 $175 2024-06-06
eNovation Chemicals LLC
D959845-250mg
2-bromo-1,7-naphthyridine
 54920-83-1 97%
250mg
 $320 2024-06-06

2-Bromo-1,7-naphthyridine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:54920-83-1)2-Bromo-1,7-naphthyridine
Order Number:A830409
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:17
Price ($):266.0/538.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:54920-83-1)2-Bromo-1,7-naphthyridine
A830409
Purity:99%/99%
Quantity:250mg/1g
Price ($):266.0/538.0
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